Cas no 1207023-87-7 (3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide
• CAS No: 1207023-87-7
• MF: C₁₇H₂₂ClN₅O₂S
• MW: 395.90688085556
• CID: 6130184
• PubChem ID: 45502744
• Update Time: 2025-07-16

3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide
• AKOS024516153
• 1207023-87-7
• 3-chloro-N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)benzene-1-sulfonamide
• F5627-0018
• 3-chloro-N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzenesulfonamide
• CCG-292159
• SR-01000924061
• VU0649374-1
• SR-01000924061-1
• 3-chloro-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzenesulfonamide

• Inchi： 1S/C17H22ClN5O2S/c1-13-21-16(12-17(22-13)23-9-2-3-10-23)19-7-8-20-26(24,25)15-6-4-5-14(18)11-15/h4-6,11-12,20H,2-3,7-10H2,1H3,(H,19,21,22)
• InChI Key： PHHHWFDBAQXCFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCCNC1=CC(=NC(C)=N1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 395.1182738g/mol
• Monoisotopic Mass: 395.1182738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.6Ų

Additional information on 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide

Introduction to 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1207023-87-7, specifically 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention in recent years due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including a chloro substituent, a benzene sulfonamide moiety, and an N-substituted pyrimidine ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In the realm of medicinal chemistry, the design of molecules with such intricate architectures is crucial for developing novel therapeutic agents. The 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide structure offers several key features that make it particularly interesting. The benzene sulfonamide group is known for its ability to interact with biological targets through hydrogen bonding, while the pyrimidine ring often serves as a pharmacophore in various drug classes. Additionally, the N-substituted ethyl chain provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological activities.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the potential of such compounds. The CAS number 1207023-87-7 serves as a unique identifier for this molecule, facilitating its study in both academic and industrial settings. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation, and sulfonation processes. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing.

The biological activity of 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide has been explored in several recent studies. Researchers have investigated its interactions with various enzymes and receptors, seeking to identify potential therapeutic applications. For instance, the pyrimidine moiety has been shown to modulate kinase activity, which is relevant for treating cancers and inflammatory diseases. The sulfonamide group also exhibits properties that could be exploited in antimicrobial therapies. These findings highlight the compound's versatility and its potential as a lead molecule for drug development.

One notable study published in a leading chemical biology journal demonstrated the compound's ability to inhibit specific kinases involved in tumor growth. The study employed both in vitro and in vivo assays to evaluate its efficacy. The results were promising, showing that the 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide could significantly reduce kinase activity without affecting other cellular processes. This observation underscores the importance of structural optimization in achieving targeted biological effects.

The synthesis of derivatives of this compound has also been a focus of research. By modifying specific functional groups, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. For example, replacing the chloro substituent with another group might alter its solubility or metabolic stability. Similarly, changes to the ethyl chain could influence how it binds to biological targets. These modifications are often guided by computational models that predict how different structures will behave biologically.

The role of CAS number 1207023-87-7 in this context cannot be overstated. It provides a standardized way to refer to the compound across different studies and databases, ensuring consistency in scientific communication. This is particularly important in collaborative research projects where multiple laboratories may be working with the same molecule but under different conditions or objectives.

Future directions for research on 3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-ylylamino}ethyl)benzene-1-sulfonamide include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level can provide insights into its therapeutic potential and guide further development efforts. Additionally, preclinical studies are needed to assess its safety and efficacy before it can be considered for clinical trials.

The broader implications of this research are significant for the field of chemical biology. As more complex molecules like this one are synthesized and studied, our understanding of how structure influences biological activity continues to evolve. This knowledge is essential for designing new drugs that are more effective and have fewer side effects than existing therapies.

In conclusion,3-chloro-N-(2-{2-methyl-6-(pyrrolidin-1-y lamino})ethyl]benzene-l-sulfonamide (CAS number 1207023 87 7) is a promising compound with diverse applications in pharmaceutical research Its intricate structure offers numerous opportunities for chemical modification making it a valuable tool for developing new therapeutic agents Further studies are warranted to fully explore its potential benefits